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Compound of Interest

Compound Name: 2-Chloro-2,4-dimethylpentane

Cat. No.: B15213015 Get Quote

An In-depth Technical Guide to 2-Chloro-2,4-dimethylpentane

Introduction
2-Chloro-2,4-dimethylpentane (CAS No. 35951-33-8) is a halogenated alkane with the

molecular formula C7H15Cl.[1][2][3] It is a tertiary alkyl halide, a structural characteristic that

profoundly influences its chemical reactivity, making it a valuable intermediate in various

organic synthesis applications.[1] This guide provides a comprehensive overview of its physical

and chemical properties, spectroscopic data, synthesis, and safe handling protocols, tailored

for researchers and professionals in the chemical and pharmaceutical sciences.

Physicochemical Properties
2-Chloro-2,4-dimethylpentane is a colorless liquid with a distinct, strong odor.[1] Its physical

state at standard temperature and pressure is a direct consequence of its molecular weight and

the intermolecular forces at play. As a non-polar molecule, its primary intermolecular

interactions are van der Waals forces. The branched structure of the pentane backbone,

however, limits the surface area available for these interactions compared to a straight-chain

isomer, which influences its boiling and melting points.

The key physicochemical properties are summarized in the table below for quick reference.
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Property Value Source(s)

CAS Number 35951-33-8 [1][2][3]

Molecular Formula C7H15Cl [1][2][3]

Molecular Weight 134.65 g/mol [1][2]

IUPAC Name 2-chloro-2,4-dimethylpentane [2][3]

Appearance Colorless liquid [1]

Boiling Point 133.2 °C at 760 mmHg [1]

Melting Point -69.5 °C (estimate) [1]

Density 0.863 g/cm³ [1]

Flash Point 29.7 °C [1]

Refractive Index 1.417 [1]

LogP (Octanol/Water) 3.04990 [1]

Structural Representation
The structure of 2-Chloro-2,4-dimethylpentane features a pentane chain with two methyl

groups at positions 2 and 4, and a chlorine atom at position 2. This arrangement makes it a

tertiary alkyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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